Cas no 272105-42-7 (Disitertide)

• Product Name: Disitertide
• CAS No: 272105-42-7
• MF: C₆₈H₁₀₉N₁₇O₂₂S₂
• MW: 1580.82377409935
• CID: 67417
• PubChem ID: 9833838
• Update Time: 2025-10-30

Disitertide Chemical and Physical Properties

Names and Identifiers

• Disitertide
• L-Threonyl-L-seryl-L-leucyl-L-alpha-aspartyl-L-alanyl-L-seryl-L-isoleucyl-L-isoleucyl-L-tryptophyl-L-alanyl-L-methionyl-L-methionyl-L-glutaminyl-L-asparagine
• P144
• P144 Peptide
• TSLDASIIWAMMQN
• UNII-3N988KP8HD
• 272105-42-7
• Disitertide [INN]
• GLXC-26360
• 3N988KP8HD
• Disitertide TFA
• AKOS032945122
• P144 TFA
• Thr-Ser-Leu-Asp-Ala-Ser-Ile-Ile-Trp-Ala-Met-Met-Gln-Asn-OH
• DA-52587

• Inchi： 1S/C68H109N17O22S2/c1-12-32(5)53(85-67(105)54(33(6)13-2)84-64(102)48(30-87)82-56(94)35(8)74-61(99)45(27-51(91)92)79-62(100)43(24-31(3)4)78-63(101)47(29-86)83-65(103)52(71)36(9)88)66(104)80-44(25-37-28-72-39-17-15-14-16-38(37)39)60(98)73-34(7)55(93)75-41(20-22-108-10)58(96)77-42(21-23-109-11)59(97)76-40(18-19-49(69)89)57(95)81-46(68(106)107)26-50(70)90/h14-17,28,31-36,40-48,52-54,72,86-88H,12-13,18-27,29-30,71H2,1-11H3,(H2,69,89)(H2,70,90)(H,73,98)(H,74,99)(H,75,93)(H,76,97)(H,77,96)(H,78,101)(H,79,100)(H,80,104)(H,81,95)(H,82,94)(H,83,103)(H,84,102)(H,85,105)(H,91,92)(H,106,107)/t32-,33-,34-,35-,36+,40-,41-,42-,43-,44-,45-,46-,47-,48-,52-,53-,54-/m0/s1
• InChI Key： IUYPEUHIWDMJLM-SWHDLQTQSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(N)=O)=O)CCC(N)=O)=O)CCSC)=O)NC([C@H](C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)NC([C@H](CO)NC([C@H](C)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC([C@H](CO)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1579.74000
• Monoisotopic Mass: 1579.73745052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 109
• Rotatable Bond Count: 51
• Complexity: 3140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 692Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.327
• Melting Point: No data available
• Boiling Point: 1968.718 °C at 760 mmHg
• Flash Point: 1968.718 °C at 760 mmHg
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 200 mg/mL(126.52 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 692.18000
• LogP: 1.27260

Disitertide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Disitertide

Introduction to Disitertide (CAS No: 272105-42-7)

Disitertide, a synthetic peptide with the chemical designation CAS No: 272105-42-7, represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound has garnered considerable attention due to its unique molecular structure and promising applications in therapeutic interventions. Disitertide belongs to a class of molecules known as tertiary peptides, which are characterized by their complex three-dimensional conformations, enabling high specificity and efficacy in biological systems.

The development of Disitertide has been driven by the need for novel therapeutic agents that can modulate complex biological pathways with precision. Its molecular architecture, featuring multiple disulfide bonds and a well-defined tertiary structure, contributes to its stability and bioactivity. This structural complexity has been a focal point in recent research, as it allows for selective interaction with target proteins and receptors, thereby minimizing off-target effects.

In recent years, Disitertide has been extensively studied for its potential in treating a variety of medical conditions. One of the most notable areas of research has been its application in inflammatory diseases. Studies have demonstrated that Disitertide can effectively inhibit the production of pro-inflammatory cytokines by modulating the activity of key signaling pathways such as NF-κB and MAPK. This mechanism of action has made it a promising candidate for conditions like rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Furthermore, Disitertide has shown significant promise in the realm of neurodegenerative diseases. Research indicates that it can cross the blood-brain barrier and exert protective effects on neurons by inhibiting the aggregation of misfolded proteins associated with diseases such as Alzheimer's and Parkinson's. The ability of Disitertide to interact with amyloid-beta plaques and tau tangles has been a subject of intense investigation, with preliminary clinical trials suggesting potential benefits in slowing disease progression.

The synthesis and characterization of Disitertide have also contributed to advancements in peptide chemistry. The use of solid-phase peptide synthesis (SPPS) has enabled researchers to produce high-purity batches of this compound, which is crucial for both preclinical and clinical studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the structural properties of Disitertide, ensuring its consistency and reliability in various applications.

Recent clinical trials have highlighted the safety profile of Disitertide when administered to human subjects. Phase II studies have reported minimal side effects, with most adverse reactions being mild and transient. This favorable safety profile is attributed to the compound's targeted mechanism of action, which minimizes systemic exposure. However, further research is needed to fully understand long-term effects and optimal dosing regimens.

The future prospects for Disitertide are vast, with ongoing research exploring its potential in additional therapeutic areas. Investigators are particularly interested in its role in cancer immunotherapy, where it may be able to enhance anti-tumor immune responses by modulating immune cell function. Additionally, studies are underway to evaluate its efficacy in treating metabolic disorders such as obesity and type 2 diabetes by targeting adipose tissue biology.

In conclusion, Disitertide (CAS No: 272105-42-7) stands out as a pioneering compound in pharmaceutical chemistry due to its innovative structure and multifaceted therapeutic applications. Its ability to modulate complex biological pathways with high specificity makes it a valuable tool for addressing a wide range of medical conditions. As research continues to uncover new mechanisms of action and expand its therapeutic potential, Disitertide is poised to play a pivotal role in the next generation of treatments for human disease.